Erbium nitride
Overview
Description
Erbium nitride is a binary inorganic compound composed of erbium and nitrogen with the chemical formula ErN. It forms a black powder and is known for its magnetic and optical properties. This compound is more reactive and easily degraded in the air, with high humidity causing it to hydrolyze, forming erbium hydroxide and ammonia .
Mechanism of Action
Erbium Nitride (ErN), also known as this compound or azanylidyneerbium, is a binary inorganic compound of erbium and nitrogen . It has attracted significant interest in recent years for its potential applications in various fields .
Target of Action
This compound primarily targets the electronic structure of materials, particularly in the field of semiconducting devices . It plays a crucial role in thermoelectric energy conversion, spintronic devices, and Gifford-McMahon cryocoolers .
Mode of Action
ErN interacts with its targets through its unique electronic structure . It exhibits strong emission in the retina-safe and fiber optical communication wavelength window of 1.54 μm due to the Er intra-electronic transition . This property is extensively researched for developing solid-state lasers, amplifiers, and light-emitting devices .
Biochemical Pathways
Its unique electronic structure and properties make it a valuable material in the development of various electronic and optoelectronic devices .
Pharmacokinetics
Its physical properties, such as reactivity and degradation in air, can impact its stability and effectiveness .
Result of Action
The primary result of ErN’s action is its potential applications in thermoelectric energy conversion, spintronic devices, and Gifford-McMahon cryocoolers . Its unique electronic structure and properties contribute to its effectiveness in these applications .
Action Environment
The action of ErN can be influenced by environmental factors. For instance, ErN is more reactive and easily degraded in the air . High humidity causes ErN to hydrolyze, forming Er(OH)3 and ammonia . Therefore, the environment can significantly impact the stability and efficacy of ErN .
Preparation Methods
Synthetic Routes and Reaction Conditions: Erbium nitride can be synthesized by reacting powdered erbium with potassium chloride and ammonia at approximately 1000 K. Another method involves the thermal decomposition of rare earth amides to nitrides. In this method, the preparation of amides as an effective precursor for the nitrides is crucial. The amide is prepared by high-pressure reactions of rare earth hydrides with ammonia in an autoclave or reactive ball milling of the rare earth hydrides and ammonia .
Industrial Production Methods: The industrial production of this compound involves the sublimation of erbium metal in a nitrogen atmosphere to form this compound. This process is typically carried out on a non-native substrate, such as tungsten foil, via physical vapor transport .
Chemical Reactions Analysis
Types of Reactions: Erbium nitride undergoes various chemical reactions, including oxidation, reduction, and hydrolysis. In the presence of high humidity, this compound hydrolyzes to form erbium hydroxide and ammonia .
Common Reagents and Conditions:
Oxidation: this compound can be oxidized in the presence of oxygen to form erbium oxide.
Reduction: Reduction reactions involving this compound typically require strong reducing agents.
Hydrolysis: High humidity conditions lead to the hydrolysis of this compound, forming erbium hydroxide and ammonia.
Major Products Formed:
Oxidation: Erbium oxide
Hydrolysis: Erbium hydroxide and ammonia
Scientific Research Applications
Thermoelectric Energy Conversion: Erbium nitride is used in thermoelectric devices for energy conversion.
Spintronic Devices: Due to its magnetic properties, this compound is incorporated into spintronic devices.
Optoelectronic Devices: this compound is used in the development of optoelectronic devices, including solid-state lasers, amplifiers, and light-emitting devices.
Quantum Communication: Erbium-doped materials serve as spin-photon interfaces with optical transitions in the telecom C-band, making them suitable for long-distance quantum communication.
Comparison with Similar Compounds
- Cerium nitride (CeN)
- Praseodymium nitride (PrN)
- Neodymium nitride (NdN)
- Samarium nitride (SmN)
Erbium nitride stands out due to its strong emission in the retina-safe and fiber optical communication wavelength window of 1.54 μm, making it highly valuable for developing solid-state lasers and amplifiers .
Properties
IUPAC Name |
azanylidyneerbium |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/Er.N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
VZVZYLVXLCEAMR-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
N#[Er] |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
ErN |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID901315095 |
Source
|
| Record name | Erbium nitride (ErN) | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID901315095 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
181.27 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS No. |
12020-21-2 |
Source
|
| Record name | Erbium nitride (ErN) | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=12020-21-2 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | Erbium nitride (ErN) | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0012020212 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | Erbium nitride (ErN) | |
| Source | EPA Chemicals under the TSCA | |
| URL | https://www.epa.gov/chemicals-under-tsca | |
| Description | EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting. | |
| Record name | Erbium nitride (ErN) | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID901315095 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | Erbium mononitride | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.031.491 | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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